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Compound of Interest

Compound Name: Triethylbenzene

Cat. No.: B13742051 Get Quote

CAS Number: 102-25-0

This guide provides an in-depth overview of 1,3,5-triethylbenzene, a symmetrically substituted

aromatic hydrocarbon. It is intended for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed technical information on this

compound.

Chemical and Physical Properties
1,3,5-Triethylbenzene is a colorless liquid that is insoluble in water but soluble in organic

solvents like alcohol and ether.[1][2] Its key physical and chemical properties are summarized

in the table below.
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Property Value Unit Source

Molecular Formula C₁₂H₁₈ [3]

Molecular Weight 162.27 g/mol [3]

Boiling Point 215 °C [4]

Density 0.862 g/mL at 25 °C [4]

Refractive Index 1.495 n20/D [4]

Flash Point 76 °C (closed cup) [4]
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Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of 1,3,5-

triethylbenzene.

Spectrum Type Key Features/Notes Source

¹H NMR Spectrum available [3][5]

IR Spectrum available [6][7]

Mass Spectrometry
Major peaks and fragmentation

patterns available
[3][6][8]

Safety and Hazards
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1,3,5-Triethylbenzene is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions.

GHS Hazard Information
Pictogram Signal Word Hazard Statements

Precautionary
Statements

GHS07 Warning

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H413: May

cause long lasting

harmful effects to

aquatic life.

P264: Wash skin

thoroughly after

handling.P273: Avoid

release to the

environment.P280:

Wear protective

gloves/ eye protection/

face protection.P302

+ P352: IF ON SKIN:

Wash with plenty of

water.P305 + P351 +

P338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue

rinsing.P332 + P313:

If skin irritation occurs:

Get medical advice/

attention.P501:

Dispose of contents/

container to an

approved waste

disposal plant.

Source:[3][4][9][10]
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Synthesis
A common laboratory-scale synthesis of 1,3,5-triethylbenzene involves the Friedel-Crafts

alkylation of benzene with ethyl bromide in the presence of a Lewis acid catalyst such as

aluminum chloride.[11] An industrial method involves the disproportionation of diethylbenzene

or a mixture with ethylbenzene.[12]

Caption: Synthesis of 1,3,5-Triethylbenzene via Friedel-Crafts Alkylation.

Reactivity
1,3,5-Triethylbenzene can undergo further electrophilic substitution reactions, though the

existing ethyl groups influence the position of new substituents. It can also undergo oxidation of

the ethyl side chains under strong oxidizing conditions. Studies have shown that it undergoes

isomerization and cracking reactions at high temperatures.[13][14] Specifically, it can crack to

produce diethylbenzene (DEB) and ethylbenzene (EB).[13]

Experimental Protocols
Friedel-Crafts Alkylation of Benzene
Objective: To synthesize 1,3,5-triethylbenzene from benzene and ethyl bromide.

Materials:

Anhydrous benzene

Ethyl bromide

Anhydrous aluminum chloride (AlCl₃)

Anhydrous diethyl ether (solvent)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)
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Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle

Procedure:

Set up a dry reflux apparatus, including a round-bottom flask, a reflux condenser protected

by a drying tube, and a dropping funnel.

Add anhydrous aluminum chloride to the flask.

A solution of anhydrous benzene in anhydrous diethyl ether is placed in the flask.

Ethyl bromide is added dropwise from the dropping funnel to the stirred mixture.

After the addition is complete, the reaction mixture is refluxed for a specified period.

The reaction is quenched by carefully pouring the mixture over crushed ice and hydrochloric

acid.

The organic layer is separated, washed with water, sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous magnesium sulfate.

The solvent is removed by distillation, and the product, 1,3,5-triethylbenzene, is purified by

fractional distillation.

Toxicological Information
The toxicological properties of 1,3,5-triethylbenzene have not been fully investigated.[15]

Available data suggests it causes skin and serious eye irritation.[3][4][9][10] There is limited

information on its mutagenic, reproductive, or carcinogenic effects.[15] One study notes that

unlike its isomer 1,2,4-triethylbenzene, 1,3,5-triethylbenzene is not neurotoxic because it

does not form a gamma-diketone metabolite.[16]

Applications
1,3,5-Triethylbenzene serves as an intermediate in organic synthesis.[1] Its symmetrical

structure makes it a useful building block for more complex molecules. It has been used as a
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supramolecular template to organize molecular-recognition elements and to synthesize di- and

trinucleating ligands.[2] It is also a component of some fuels.[16]

1,3,5-Triethylbenzene

Organic Synthesis Intermediate Supramolecular Chemistry Template Fuel Component

Complex Molecule Synthesis Di- and Trinucleating Ligand Synthesis

Click to download full resolution via product page

Caption: Key application areas of 1,3,5-Triethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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